(4E)-5-(4-bromophenyl)-1-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(thiophen-2-yl)methylidene]pyrrolidine-2,3-dione
Description
The compound “(4E)-5-(4-bromophenyl)-1-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(thiophen-2-yl)methylidene]pyrrolidine-2,3-dione” features a pyrrolidine-2,3-dione core substituted with distinct functional groups that confer unique physicochemical and biological properties. Key structural elements include:
- 4,6-Dimethyl-1,3-benzothiazol-2-yl group at position 1: A heterocyclic moiety associated with antitumor activity and fluorescence properties.
- Hydroxy(thiophen-2-yl)methylidene group at position 4: Combines a thiophene ring (π-electron-rich) with a hydroxyl group, enabling hydrogen bonding and redox interactions.
This compound’s structural complexity suggests applications in medicinal chemistry, particularly in targeting enzymes or DNA via intercalation or covalent bonding. Its synthesis likely involves multi-step reactions, such as condensation of thiosemicarbazides with aldehydes, followed by cyclization, as seen in analogous heterocyclic systems .
Properties
Molecular Formula |
C24H17BrN2O3S2 |
|---|---|
Molecular Weight |
525.4 g/mol |
IUPAC Name |
2-(4-bromophenyl)-1-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-hydroxy-3-(thiophene-2-carbonyl)-2H-pyrrol-5-one |
InChI |
InChI=1S/C24H17BrN2O3S2/c1-12-10-13(2)19-17(11-12)32-24(26-19)27-20(14-5-7-15(25)8-6-14)18(22(29)23(27)30)21(28)16-4-3-9-31-16/h3-11,20,29H,1-2H3 |
InChI Key |
UBQOWWKVWUFTFP-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C2C(=C1)SC(=N2)N3C(C(=C(C3=O)O)C(=O)C4=CC=CS4)C5=CC=C(C=C5)Br)C |
Origin of Product |
United States |
Biological Activity
Chemical Structure and Properties
The compound features a unique structure characterized by multiple functional groups, which may contribute to its biological activity. The key components include:
- Bromophenyl group : Known for enhancing biological activity.
- Benzothiazole moiety : Often associated with antimicrobial and anticancer properties.
- Pyrrolidine dione structure : Implicates potential for various biological interactions.
Molecular Formula
The molecular formula of the compound is .
Molecular Weight
The molecular weight is approximately 426.33 g/mol.
Antimicrobial Activity
Research has indicated that benzothiazole derivatives exhibit significant antimicrobial properties. For instance, a study on benzothiazole-based thiazolidinones demonstrated potent antimicrobial effects against various bacterial strains, suggesting that similar derivatives may possess comparable activity .
Anti-inflammatory Effects
Compounds containing thiazole and thiophene rings have shown promise in reducing inflammation. In particular, a study highlighted the effectiveness of thiazole derivatives in inhibiting Th17 cell differentiation, which is crucial in autoimmune diseases .
Anticancer Properties
The compound's structural components suggest potential anticancer activity. Benzothiazole derivatives have been reported to induce apoptosis in cancer cells through various mechanisms, including the inhibition of cell proliferation and induction of oxidative stress .
Case Studies and Research Findings
- Study on Benzothiazole Derivatives :
- Anti-inflammatory Mechanisms :
- Antimicrobial Screening :
Comparison with Similar Compounds
Comparison with Similar Compounds
Structurally analogous compounds (Table 1) share the pyrrolidine-2,3-dione backbone but differ in substituents, leading to variations in bioactivity, solubility, and synthetic routes.
Table 1: Structural and Functional Comparison
Key Differences and Implications
This may enhance membrane permeability and cytotoxicity in cancer cells .
Synthetic Routes: The target compound’s synthesis likely involves a thiophene-containing aldehyde condensation step, similar to methods for thiazolidinones (e.g., refluxing thiosemicarbazides with chloroacetic acid and aldehydes in DMF/acetic acid) . In contrast, analogs with phenyl or alkoxy substituents may use simpler aromatic aldehydes, as described in protocols for pyridine-2,3-dihydrothiazole derivatives .
Biological Relevance: Benzothiazole derivatives are known to induce ferroptosis (iron-dependent cell death) in oral squamous cell carcinoma (OSCC), as seen with other ferroptosis-inducing agents . Hydroxyl and methoxy groups in analogs may reduce toxicity to normal cells, aligning with findings that OSCC cells are more ferroptosis-sensitive than healthy cells .
Research Findings and Hypotheses
Antitumor Potential: The combination of bromine (electron-withdrawing) and thiophene (π-stacking) in the target compound may synergize to disrupt redox balance in cancer cells, a mechanism observed in benzothiazole-based ferroptosis inducers .
Solubility Challenges : Despite high lipophilicity, the hydroxy group in R4 could improve aqueous solubility slightly compared to purely hydrophobic analogs.
Synthesis Optimization : Yields may be lower than phenyl-substituted analogs due to steric hindrance from the thiophene ring, necessitating modified reaction conditions (e.g., prolonged reflux times) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
